Cas no 1261773-32-3 (3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261773-32-3
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920303
• Update Time: 2025-06-11

3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-7(2-4-8)10-11(21)9(5-6-20-10)13(17,18)19/h1-6,21H
• InChI Key： GOGOQVUUPFIYJL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1O)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261773-32-3)

The compound 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261773-32-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethyl groups and a hydroxyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its physicochemical properties can be leveraged for innovative solutions.

One of the key reasons for the growing interest in 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine is its role in the development of small-molecule inhibitors. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, which are critical factors in the design of therapeutic agents. Recent studies have explored its utility in targeting enzymes and receptors associated with inflammatory diseases and cancer, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, CAS No. 1261773-32-3 is also being investigated for its potential in agrochemical formulations. The pyridine core and trifluoromethyl substituents contribute to its efficacy as a pesticide intermediate, addressing the demand for more sustainable and efficient crop protection solutions. This aligns with the global focus on sustainable agriculture and the reduction of environmental impact, making it a relevant topic in contemporary research.

The synthesis of 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine involves sophisticated organic chemistry techniques, including cross-coupling reactions and functional group transformations. These methods are often discussed in academic and industrial settings, as they highlight the compound's versatility and the challenges associated with its production. Researchers frequently search for optimized synthetic routes and scalable processes, reflecting the practical demands of the field.

Another area of interest is the compound's potential in material science. The trifluoromethyl groups can impart unique electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. This application is particularly relevant given the surge in demand for advanced materials in technologies such as flexible displays and solar cells. As such, CAS No. 1261773-32-3 is a subject of ongoing exploration in multidisciplinary research.

From a commercial perspective, the demand for 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine is driven by its utility in high-value applications. Suppliers and manufacturers are increasingly focusing on custom synthesis and bulk production to meet the needs of pharmaceutical and agrochemical companies. This trend is reflected in the growing number of inquiries about pricing, availability, and technical specifications in online databases and market reports.

In conclusion, 3-Hydroxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261773-32-3) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, making it a versatile tool for researchers and developers. As the fields of drug discovery and sustainable technology continue to evolve, this compound is likely to remain a focal point of innovation and exploration.